Cas no 1396808-05-1 (2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide
• CAS No: 1396808-05-1
• MF: C₁₃H₁₉F₂NO₃S
• MW: 307.356669664383
• CID: 6237501
• PubChem ID: 71787615
• Update Time: 2025-06-08

2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide
• VU0535224-1
• F6190-0761
• 1396808-05-1
• AKOS024536528
• 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzenesulfonamide

• Inchi： 1S/C13H19F2NO3S/c1-13(2,3)12(17)6-7-16-20(18,19)11-8-9(14)4-5-10(11)15/h4-5,8,12,16-17H,6-7H2,1-3H3
• InChI Key： KKSQVIYRAZNWSY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCCC(C(C)(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 307.10537097g/mol
• Monoisotopic Mass: 307.10537097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.8Ų

Additional information on 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide

2,5-Difluoro-N-(3-Hydroxy-4,4-Dimethylpentyl)benzene-1-sulfonamide (CAS No. 1396808-05-1): An Overview

2,5-Difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide (CAS No. 1396808-05-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of fluorine atoms and a hydroxyl group, which contribute to its potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide (CAS No. 1396808-05-1) is defined by its molecular formula C₁₅H₂₀F₂N₂O₃S. The presence of fluorine atoms at the 2 and 5 positions on the benzene ring imparts unique electronic and steric properties to the molecule. Additionally, the hydroxyl group on the alkyl chain enhances the compound's solubility and reactivity, making it a versatile candidate for various pharmaceutical applications.

In recent years, there has been a growing interest in the development of sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and antitumor properties. The specific structure of 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide has been shown to exhibit potent biological activities that make it a promising candidate for drug development.

Biological Activities:

Antimicrobial Activity: Studies have demonstrated that 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide exhibits significant antimicrobial activity against a range of bacterial strains. The presence of fluorine atoms and the hydroxyl group enhances its ability to disrupt bacterial cell walls and inhibit microbial growth. This makes it a potential candidate for the development of novel antibiotics to combat drug-resistant bacteria.

Anti-inflammatory Activity: Inflammation is a complex biological response that plays a crucial role in various diseases. Research has shown that 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide possesses potent anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Cancer Therapy: Cancer remains one of the leading causes of mortality worldwide. The ability of 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide to induce apoptosis in cancer cells has been extensively studied. It has been shown to inhibit the proliferation of various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. This makes it a potential candidate for cancer therapy, particularly in combination with other anticancer agents.

Clinical Trials:

The potential therapeutic applications of 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have shown promising results in terms of safety profiles and pharmacokinetic properties. These trials have provided valuable insights into the dosing regimens and potential side effects associated with this compound.

Synthetic Routes:

The synthesis of 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 2,5-difluorobenzenesulfonyl chloride with 3-hydroxy-4,4-dimethylpentanamine in an appropriate solvent under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesize this compound.

Future Directions:

The ongoing research on 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide (CAS No. 1396808-05-1) is focused on further elucidating its mechanism of action and optimizing its therapeutic potential. Future studies will likely explore its use in combination with other drugs to enhance efficacy and reduce side effects. Additionally, efforts are being made to develop prodrugs or modified forms of this compound that can improve its bioavailability and pharmacokinetic properties.

In conclusion, 2,5-difluoro-N-(3-hydroxy-4,4-dimethylpentyl)benzene-1-sulfonamide (CAS No. 1396808-05-1) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique structural features and potent biological activities have attracted significant attention from researchers in the fields of medicinal chemistry and pharmaceutical sciences. Continued research and clinical trials will further validate its therapeutic potential and pave the way for its use in treating various diseases.